Cas no 39069-82-4 (4,6-Pyrimidinediamine, N-cyclopentyl-N'-ethyl-2-(methylthio)-5-nitro-)

• Product name: 4,6-Pyrimidinediamine, N-cyclopentyl-N'-ethyl-2-(methylthio)-5-nitro-
• CAS No: 39069-82-4
• MF: C₁₂H₁₉N₅O₂S
• MW: 297.37656
• CID: 1498667
• PubChem ID: 127257139

4,6-Pyrimidinediamine, N-cyclopentyl-N'-ethyl-2-(methylthio)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinediamine, N-cyclopentyl-N'-ethyl-2-(methylthio)-5-nitro-
• 4-N-cyclopentyl-6-N-ethyl-2-methylsulfanyl-5-nitropyrimidine-4,6-diamine
• N4-Cyclopentyl-N4-ethyl-2-(methylthio)-5-nitropyrimidine-4,6-diamine
• 39069-82-4

• Inchi： InChI=1S/C12H19N5O2S/c1-3-16(8-6-4-5-7-8)11-9(17(18)19)10(13)14-12(15-11)20-2/h8H,3-7H2,1-2H3,(H2,13,14,15)
• InChI Key： KINLYASNXLLCTO-UHFFFAOYSA-N
• SMILES： CCN(C1CCCC1)C2=NC(=NC(=C2[N+](=O)[O-])N)SC

Computed Properties

• Exact Mass: 297.12617
• Monoisotopic Mass: 297.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 92.98